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Compound of Interest

Compound Name: Chlorocyclooctane

CAS No.: 1556-08-7

Cat. No.: B075050 Get Quote

Chlorocyclooctane (CAS: 1556-08-7) presents a distinct disposal challenge in the laboratory.

Unlike common chlorinated solvents like dichloromethane (DCM) or chloroform, which are non-

flammable and heavy, Chlorocyclooctane is a flammable liquid with a density lower than

water.

This unique combination—halogenated yet flammable—often leads to misclassification in

waste streams. Placing it in a standard "Non-Halogenated Flammable" drum (Class 3) violates

EPA restrictions on halogen content in fuel blending programs. Conversely, treating it solely as

a "Toxic Halogenated" waste without regarding its low flash point (28°C) creates fire risks in

storage areas not rated for volatiles.

This guide provides a self-validating protocol for the segregation, packaging, and disposal of

Chlorocyclooctane, ensuring both safety and regulatory compliance (RCRA/EPA).[1]

Part 1: Chemical Profile & Hazard Assessment
To dispose of a chemical safely, you must understand its physical behavior. The critical metric

here is the Flash Point.

Table 1: Critical Disposal Properties of Chlorocyclooctane
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Property Value Disposal Implication

CAS Number 1556-08-7
Unique identifier for waste

manifesting.[2][1]

Flash Point 28°C (82°F)

IGNITABLE (D001). Must be

stored in flammables cabinet

prior to pickup.[2][1]

Density 0.837 g/mL

FLOATS on water. Do not use

water for spill suppression; it

will spread the fire.[2][1]

Halogen Content ~24% Chlorine

DO NOT INCINERATE in

standard fuel blending.[2][1]

Must go to dedicated halogen

incinerators.

Reactivity Alkyl Halide

Susceptible to elimination

reactions (E2) with strong

bases, evolving heat and

cyclooctene.[2][1]

The Causality of Segregation
Why do we strictly segregate this from non-halogenated solvents (e.g., Acetone, Methanol)?

Incinerator Corrosion: Standard organic waste is often used as "fuel" for cement kilns. When

Chlorocyclooctane is burned in these non-specialized kilns, the chlorine atoms convert to

Hydrochloric Acid (HCl) gas, destroying the facility's scrubbers and violating emission

permits.

Cost Control: Waste haulers charge significantly more for halogenated streams.

Contaminating a 55-gallon drum of acetone with 50mL of Chlorocyclooctane reclassifies

the entire drum as halogenated waste, tripling the disposal cost.

Part 2: The Segregation Protocol (Decision Matrix)
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This decision matrix is your primary operational logic. It prevents the most common error:

mixing Chlorocyclooctane with non-halogenated flammables.

Waste Generation:
Chlorocyclooctane

Is it mixed with
other solvents?

Analyze Mixture
Composition

Yes

STREAM A:
Halogenated Solvent Waste
(RCRA D001 + F-List/D-List)

No (Pure)

Contains >1% Halogens?

Yes (Contaminates Stream)

STREAM B:
Non-Halogenated Waste

(RCRA D001 Only)

No (Trace <1000ppm)

Labeling Requirement:
'FLAMMABLE' + 'TOXIC'
List: Chlorocyclooctane
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Figure 1: Waste Stream Decision Matrix.[3] Note that Chlorocyclooctane, even as a minor

contaminant, usually forces the entire mixture into the Halogenated Waste stream.[2][1]

Part 3: Step-by-Step Disposal Workflow
Follow this protocol to prepare Chlorocyclooctane waste for vendor pickup. This workflow

assumes standard satellite accumulation area (SAA) regulations.

Step 1: Container Selection
Material: High-density polyethylene (HDPE) or Glass (Amber). Avoid standard metal safety

cans unless they have a chemically resistant liner, as HCl formation (from hydrolysis over

time) can corrode steel seams.

Venting: Use a cap with a pressure-relief mechanism if available, though

Chlorocyclooctane has relatively low vapor pressure compared to DCM.

Step 2: Chemical Compatibility Check
Before adding Chlorocyclooctane to an existing waste carboy, verify the contents.

DANGER: Do not mix with Strong Bases (NaOH, KOH) or Strong Oxidizers (Nitric Acid).

Reasoning: Reaction with bases causes dehydrohalogenation (elimination), generating

heat and gaseous byproducts that can over-pressurize the container.

Step 3: Labeling (The "Cradle-to-Grave" Link)
Your label is the only data the waste engineer has. Incomplete labels lead to "unknown" testing

fees.

Must Include:

Full Chemical Name: "Chlorocyclooctane" (No abbreviations like "CCO").

Constituents: If a mixture, list percentages (e.g., "Chlorocyclooctane 10%, Hexane

90%").
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Hazard Checkboxes: [x] Flammable, [x] Toxic.[4][5]

Step 4: Staging
Store the waste container in a secondary containment tray (polypropylene).

Keep in a flammable safety cabinet until pickup.

RCRA Code Assignment: Generally D001 (Ignitable). If your lab tracks halogenated solvents

specifically, it may fall under specific state codes for "Halogenated Solvents."

Part 4: Spill Management & Emergency Response
Because Chlorocyclooctane floats on water, standard mop-up procedures can be disastrous.

Spill Detected Assess Volume &
Ventilation

Don PPE:
Nitrile Gloves,

Goggles, Lab Coat

Eliminate Ignition
Sources (Flash pt 28°C)

Containment:
Do NOT use Water

Apply Absorbent:
Vermiculite or Sand

Collect into
Sealable Bag/Pail

Tag as Hazardous
Waste (Solid)

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow. Emphasizing the exclusion of water to prevent

spreading the flammable layer.[1][6]

Spill Cleanup Protocol:

Evacuate & Ventilate: Vapors can form explosive mixtures.[6] Open fume hoods to max flow.

Isolate: Turn off hot plates and stirrers immediately.

Absorb: Use Vermiculite, Sand, or Polypropylene Pads.

Note: Do not use paper towels for large spills; they increase the surface area for

evaporation and flammability.

Decontaminate: Wash the surface with a soap/water solution only after the bulk liquid has

been absorbed and removed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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